Cas no 27460-85-1 (BOC-4-Hydroxy-D-Phenylglycine)

• Product Name: BOC-4-Hydroxy-D-Phenylglycine
• CAS No: 27460-85-1
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• MDL: MFCD01861312
• CID: 1431368
• PubChem ID: 11821572
• Update Time: 2025-08-05

BOC-4-Hydroxy-D-Phenylglycine Chemical and Physical Properties

Names and Identifiers

• (2r)-2-(4-hydroxyphenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic Acid
• Boc-4-hydroxy-D-phenylglycine
• N-(tert-butyloxycarbonyl)-D-(p-hydroxyphenyl)glycine
• (D)-2-(t-butoxycarbonylamino)-2-(4-hydroxyphenyl)acetic acid
• (R)-[(tert-butoxycarbonyl)amino](4-hydroxyphenyl)acetic acid
• SureCN843924
• N-(tert-butoxycarbonyl)-D-(4-hydroxyphenyl)glycine
• N-(tert-butoxycarbonyl)-D-2-(p-hydroxyphenyl)glycine
• (R)-N-(tert-butoxycarbonyl)-4-hydroxyphenylglycine
• CTK8F0532
• AG-B-09773
• N-(tert-butyloxycarbonyl)-D-(4-hydroxyphenyl)glycine
• Boc-D-Hpg-OH
• Boc-D-Phg(4-OH)-OH
• N-(tert-butyloxycarbonyl)-D-(4-hydro
• N-tert-Butoxycarbonyl-D-(4-hydroxyphenyl)glycine
• N-tert-Butoxycarbonyl-D-alpha-p-hydroxyphenylglycine
• (R)-2-((tert-Butoxycarbonyl)amino)-2-(4-hydroxyphenyl)acetic acid
• LRWJRIFKJPPAPM-SNVBAGLBSA-N
• AKOS030242231
• N-alpha-t-Butoxycarbonyl-4-hydroxy-D-phenylglycine
• 27460-85-1
• (R)-2-t-butoxycarbonylamino-2-(4-hydroxyphenyl)acetic acid
• (2R)-({[(1,1-dimethylethyl)oxy]carbonyl}amino)(4-hydroxyphenyl)ethanoic acid
• (R)-tert-Butoxycarbonylamino-(4-hydroxy-phenyl)-acetic acid
• CBA46085
• W18828
• N-Boc protected D-4-hydroxyphenylglycine
• (R)-tert-butoxycarbonylamino-(4-hydoxy-phenyl)-acetic acid
• SCHEMBL843924
• DTXSID60473817
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(4-hydroxyphenyl)acetic acid
• CS-0197100
• N-Boc-4-hydroxy-D-phenylglycine
• EN300-194078
• AS-10632
• MFCD01861312
• (R)-tert Butoxycarbonylamino-(4-hydroxy-phenyl)-acetic acid
• BOC-4-Hydroxy-D-Phenylglycine

• MDL： MFCD01861312
• Inchi： 1S/C13H17NO5/c1-13(2,3)19-12(18)14-10(11(16)17)8-4-6-9(15)7-5-8/h4-7,10,15H,1-3H3,(H,14,18)(H,16,17)/t10-/m1/s1
• InChI Key： LRWJRIFKJPPAPM-SNVBAGLBSA-N
• SMILES： O(C(N[C@@H](C(=O)O)C1C=CC(=CC=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Melting Point: 160-199 °C (decomposition)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives